Cas no 22338-60-9 ((1R,2S,4S,5S,9R,10S,13R,14S,16R)-5-(Hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.01,10.04,9.014,16]heptadecan-2-ol)

• Product Name: (1R,2S,4S,5S,9R,10S,13R,14S,16R)-5-(Hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.01,10.04,9.014,16]heptadecan-2-ol
• CAS No: 22338-60-9
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 279189
• Update Time: 2024-02-29

(1R,2S,4S,5S,9R,10S,13R,14S,16R)-5-(Hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.01,10.04,9.014,16]heptadecan-2-ol Chemical and Physical Properties

Names and Identifiers

• Kaurane-7,18-diol,15,16-epoxy-, (4b,7b,15a)-
• (15R)-15,16-Epoxykaurane-7β,19-diol
• (+)-Sideroxol
• ent-15b,16b-Epoxykaurane-7a,18-diol
• Kaurane-7b,19-diol, 15a,16-epoxy- (8CI)
• Sideroxol
• (1R,2S,4S,5S,9R,10S,13R,14S,16R)-5-(Hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.01,10.04
• (1R,2S,4S,5S,9R,10S,13R,14S,16R)-5-(Hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.01,10.04,9.014,16]heptadecan-2-ol

• Inchi： 1S/C20H32O3/c1-17(11-21)7-4-8-18(2)13-6-5-12-10-20(13,15(22)9-14(17)18)16-19(12,3)23-16/h12-16,21-22H,4-11H2,1-3H3/t12-,13+,14-,15+,16+,17-,18+,19+,20-/m1/s1
• InChI Key： BDWKHKXSYDEDRO-RJCCPDKISA-N
• SMILES： O1[C@@]2(C)[C@@H]3CC[C@H]4[C@]5(C)CCC[C@](C)(CO)[C@H]5C[C@@H]([C@]4(C3)[C@@H]12)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 549
• Topological Polar Surface Area: 53
• XLogP3: 3.795

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids